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Compound of Interest

Compound Name: 1-Boc-pyrazole

Cat. No.: B1340091 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of 1-Boc-
pyrazole (tert-butyl 1H-pyrazole-1-carboxylate), a key reagent in synthetic chemistry. This

document is intended to serve as a valuable resource for professionals in research and

development, particularly in the field of medicinal chemistry and drug discovery.

Physical Properties of 1-Boc-pyrazole
1-Boc-pyrazole is a liquid at room temperature. Its key physical characteristics are

summarized in the table below. This data is crucial for its appropriate handling, storage, and

application in various chemical reactions.
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Property Value Reference

Chemical Name
tert-Butyl 1H-pyrazole-1-

carboxylate
[1]

Synonyms

1-(tert-

Butoxycarbonyl)pyrazole, 1-

Boc-pyrazole

CAS Number 219580-32-2

Molecular Formula C₈H₁₂N₂O₂

Molecular Weight 168.19 g/mol

Physical Form Liquid

Boiling Point 161 °C at 760 mmHg

Density 1.036 g/mL at 25 °C

Refractive Index n20/D 1.472

It is important to distinguish 1-Boc-pyrazole from its various derivatives, which may be solids

with defined melting points. For instance, 1-Boc-pyrazole-4-boronic acid pinacol ester is a

solid with a melting point of 82-86 °C[2], and N,N′-Di-Boc-1H-pyrazole-1-carboxamidine has a

melting point of 86-90 °C.

Experimental Protocol: Synthesis of 1-Boc-pyrazole
The following is a general experimental procedure for the synthesis of 1-Boc-pyrazole. This

protocol is based on the reaction of pyrazole with di-tert-butyl dicarbonate in the presence of a

base.

Materials:

Pyrazole

Triethylamine

Di-tert-butyl dicarbonate (Boc₂O)
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Dichloromethane (DCM)

Saturated sodium bicarbonate (NaHCO₃) solution

Deionized water

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Reaction Setup: Dissolve pyrazole (1 equivalent) and triethylamine (1.5 equivalents) in

dichloromethane. For a 0.05 mol scale, 50 mL of dichloromethane can be used.

Addition of Boc Anhydride: To the stirred solution, add di-tert-butyl dicarbonate (1.2

equivalents).

Reaction: Allow the reaction mixture to stir overnight at room temperature.

Work-up:

Transfer the reaction mixture to a separatory funnel.

Wash the organic phase with a saturated NaHCO₃ solution (e.g., 25 mL for a 50 mL DCM

reaction volume).

Perform a second wash with deionized water (e.g., 25 mL).

Drying and Concentration:

Dry the organic layer over anhydrous Na₂SO₄.

Filter to remove the drying agent.

Concentrate the filtrate under reduced pressure to yield tert-butyl 1H-pyrazole-1-

carboxylate[1].

Visualized Experimental Workflow
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The synthesis of 1-Boc-pyrazole can be visualized as a straightforward workflow, as depicted

in the following diagram.

Reactant Preparation

Reaction Work-up Product Isolation

Pyrazole
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Triethylamine

Dichloromethane

Di-tert-butyl dicarbonate

Add Boc₂O Stir Overnight at RT Wash with sat. NaHCO₃ Wash with DI Water Dry with Na₂SO₄ Concentrate in vacuo 1-Boc-pyrazole
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Synthetic workflow for 1-Boc-pyrazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to 1-Boc-pyrazole:
Physical Properties and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1340091#physical-properties-of-1-boc-pyrazole-
melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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